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Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Olomoucine Il

Cat. No.: B1233773

For research use only. Not for human or veterinary use.

This document provides essential safety and logistical information for the proper disposal of
Olomoucine Il, a potent inhibitor of cyclin-dependent kinases (CDKs). Adherence to these
procedures is critical to ensure personnel safety and environmental protection. Olomoucine Il
is an active pharmacological agent, and all waste containing this compound must be treated as
hazardous chemical waste.

Chemical and Physical Properties of Olomoucine Il

The following table summarizes key quantitative data for Olomoucine II, facilitating easy
reference for handling and storage.
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Property Value Citations
CAS Number 500735-47-7 [1][21[3]
Molecular Formula C19H26N602 [11[2][3]
Molecular Weight ~370.45 g/mol [2][3]
Appearance Solid powder [2][4]
Purity >98% [2]

DMSO (up to 100 mM),
Solubility Methanol, Ethanol (1 mg/mL), [1112114]
Chloroform (50 mg/mL)

Storage Temperature -20°C [2][4]

N Store under desiccating
Storage Conditions » _ [2]
conditions, protect from light.

Standard Operating Procedure for Olomoucine li
Disposal

Disposal of Olomoucine Il and associated materials must be conducted in accordance with
institutional and local regulations for hazardous waste. Never dispose of Olomoucine Il down
the drain or in regular solid waste.

Personal Protective Equipment (PPE)

Before handling Olomoucine Il in any form (pure compound, solutions, or waste), ensure the
following PPE is worn:

o Gloves: Nitrile or other chemically resistant gloves.
o Eye Protection: Safety glasses with side shields or chemical splash goggles.

e Lab Coat: A standard laboratory coat is required.

Waste Segregation and Collection
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Proper segregation at the point of generation is crucial. Use dedicated, clearly labeled
containers for each waste stream.

e Solid Waste:

o Items: Includes expired or unused pure Olomoucine Il powder, contaminated personal
protective equipment (gloves, etc.), weigh boats, and pipette tips.

o Procedure:

» Carefully place all solid waste into a designated, sealable hazardous waste container

lined with a heavy-duty plastic bag.

» Ensure the container is clearly labeled "Hazardous Waste" and includes the chemical

name "Olomoucine II."
e Liquid Waste:

o Items: Includes solutions of Olomoucine Il in solvents like DMSO or ethanol, and any

rinsate from decontaminating glassware.
o Procedure:

» Pour liquid waste into a dedicated, leak-proof, and shatter-resistant hazardous liquid
waste container suitable for organic solvents.

= Do not mix with incompatible waste streams (e.g., aqueous waste, acidic or basic

solutions).

» Label the container "Hazardous Waste" and list all contents, including "Olomoucine II"
and the specific solvent(s) with their approximate concentrations.

o Contaminated Sharps:

o Items: Includes needles, syringes, or other sharp objects contaminated with Olomoucine
Il

o Procedure:
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» Place all contaminated sharps directly into a designated, puncture-proof sharps
container for chemically contaminated sharps.

» Label the container "Hazardous Waste - Sharps" and specify "Olomoucine II."

Storage and Final Disposal

Interim Storage: Store all sealed and labeled waste containers in a designated satellite
accumulation area or a central hazardous waste storage facility. This area should be secure,
well-ventilated, and have secondary containment.

Final Disposal: Arrange for the collection of the waste by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. The
primary method for final disposal of such compounds is typically high-temperature
incineration[5].

Experimental Protocol: Spill Cleanup

In the event of a spill, immediate and correct action is necessary to prevent exposure and

contamination.

Evacuate and Alert: Immediately alert others in the area and evacuate if the spill is large or in
a poorly ventilated space. Post a warning sign.

Don PPE: Wear appropriate PPE, including double gloves, a lab coat, and chemical splash
goggles. For large spills of powder, respiratory protection may be necessary to avoid
inhalation.

Contain the Spill:
o For Solid Powder: Gently cover the spill with a damp paper towel to avoid creating dust.

o For Liquid Solutions: Cover the spill with an inert absorbent material (e.g., vermiculite,
sand, or commercial absorbent pads), starting from the outside and working inward.

Clean the Area:
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o Carefully collect all contaminated materials (absorbent pads, paper towels) using forceps
or a scoop.

o Place all cleanup materials into a designated hazardous waste container.

o Decontaminate the spill surface with a suitable solvent (e.g., ethanol), followed by a
thorough cleaning with soap and water.

o Dispose of Waste: All materials used for cleanup must be disposed of as Olomoucine Il
hazardous solid waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of waste
generated from working with Olomoucine II.
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Olomoucine Il Disposal Workflow

Olomoucine |l Waste Generated
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Click to download full resolution via product page

Caption: Logical workflow for segregating and disposing of Olomoucine Il waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of Olomoucine II: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233773#olomoucine-ii-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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